6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(4-fluoro-3-methoxycarbonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H11FN2O4/c1-21-14(20)9-6-7(2-4-10(9)15)8-3-5-11(16)17-12(8)13(18)19/h2-6H,1H3,(H2,16,17)(H,18,19)
• InChI Key: LZHYVJRKCWFCTJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(N=C(C=C2)N)C(=O)O)F
• Molecular Formula: C14H11FN2O4
• Molecular Weight: 290.25 g/mol

Description

6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% (6-AFCP) is a synthetic derivative of picolinic acid (PA) with a fluorine atom at the 4-position of the phenyl ring and a methoxycarbonyl group at the 3-position. It is a white, crystalline solid with a melting point of 155-156 °C. 6-AFCP is used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% has been used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. In biochemistry, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% has been used to study the structure and function of enzymes and other proteins. In physiology, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% has been used to study the effects of hormones and other signaling molecules on cell function and development. In pharmacology, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% has been used to study the mechanism of action of drugs and to identify new drug targets.

Mechanism of Action

The mechanism of action of 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% is not fully understood. However, it is believed to act as an antagonist of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play an important role in inflammation and other physiological processes. By blocking the activity of COX-2, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% may reduce inflammation and other physiological processes associated with COX-2 activity.
Biochemical and Physiological Effects
6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of enzymes involved in the production of prostaglandins, which can reduce inflammation and other physiological processes associated with COX-2 activity. It has also been shown to block the activity of other enzymes involved in the production of hormones, such as the enzyme aromatase, which can reduce the production of estrogen. In addition, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% has been shown to have antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive and easily synthesized compound, and it has been shown to have a variety of biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. For example, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% is not water-soluble, which can make it difficult to use in certain types of experiments. In addition, its effects on enzymes and other proteins can vary depending on the concentration of the compound used.

Future Directions

There are several potential future directions for the use of 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% in scientific research. It could be used to study the effects of hormones and other signaling molecules on cell function and development. It could also be used to further investigate the mechanism of action of drugs and to identify new drug targets. In addition, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% could be used to study the structure and function of enzymes and other proteins, as well as to explore its antioxidant and anti-cancer properties. Finally, 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% could be used to develop new drugs or drug delivery systems.

Synthesis Methods

6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% can be synthesized from PA by a two-step process involving the reaction of PA with 4-fluoro-3-methoxybenzaldehyde and subsequent hydrolysis of the resulting product. In the first step, PA is reacted with 4-fluoro-3-methoxybenzaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction produces 6-amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% (6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95%). In the second step, the 6-Amino-3-(4-fluoro-3-methoxycarbonylphenyl)picolinic acid, 95% is hydrolyzed with a strong acid such as hydrochloric acid to yield PA.